2-[(Cyclohexylmethyl)amino]propane-1,3-diol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 2-(cyclohexylmethylamino)propane-1,3-diol
• InChI: InChI=1S/C10H21NO2/c12-7-10(8-13)11-6-9-4-2-1-3-5-9/h9-13H,1-8H2
• InChI Key: KJGOPQDCOHHIGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNC(CO)CO

Description

2-[(Cyclohexylmethyl)amino]propane-1,3-diol is a synthetic organic compound featuring a propane-1,3-diol backbone substituted with a cyclohexylmethylamino group.

Preparation Methods

N-Alkylation of Amino Alcohols with Cyclohexylmethyl Halides

Method Overview:

This approach involves nucleophilic substitution where amino alcohols, such as 3-amino-1,2-propanediol, react with cyclohexylmethyl halides (e.g., cyclohexylmethyl chloride or bromide). The amino group acts as a nucleophile, attacking the electrophilic carbon attached to the halogen.

Reaction Conditions:

• Solvent: Anhydrous polar aprotic solvents like dichloromethane or acetonitrile
• Catalyst: Base such as triethylamine or potassium carbonate
• Temperature: 0°C to room temperature
• Duration: Several hours to overnight

Reaction Scheme:

Amino alcohol + Cyclohexylmethyl halide → N-Cyclohexylmethyl amino alcohol

Advantages:

• High selectivity
• Mild reaction conditions
• Good yields

Summary of Reaction Parameters and Yields

Method	Reagents	Solvent	Catalyst	Temperature	Yield	Remarks
N-Alkylation	Cyclohexylmethyl halide, amino alcohol	Dichloromethane	Triethylamine	0°C to RT	70-85%	Widely used, scalable
Reductive amination	Cyclohexanecarboxaldehyde, amino alcohol	Methanol	Acid (acetic acid)	RT to 50°C	65-80%	High regioselectivity
Protection/deprotection	Amino alcohol, protecting groups	Varied	Base/acid	RT to 80°C	60-75%	Good for complex synthesis

Considerations and Optimization

• Selectivity: Use of appropriate protecting groups and controlled reaction conditions minimizes side reactions.
• Scalability: N-alkylation with halides is preferred for industrial-scale synthesis due to straightforward operation.
• Purification: Chromatography or recrystallization ensures high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(Cyclohexylmethyl)amino]propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(Cyclohexylmethyl)amino]propane-1,3-diol has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of biochemical pathways and enzyme reactions.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-[(Cyclohexylmethyl)amino]propane-1,3-diol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to changes in cellular signaling pathways, ultimately affecting various biological processes .

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Key Applications/Bioactivity	Source/Reference
2-[(Cyclohexylmethyl)amino]propane-1,3-diol	Cyclohexylmethylamino	Hypothetical: Membrane permeability enhancer	Synthetic
BisTris	Hydroxyethyl, hydroxymethyl	Biochemical buffer	Synthetic
DCAP	Dichlorocarbazole, hydroxypropyl	Antibiotic, HDAC synergy	Synthetic
2-(4-Hydroxyphenyl)propane-1,3-diol	4-Hydroxyphenyl	Lignin biodegradation intermediate	Natural (Taxus)
Zn-10 (Schiff base complex)	Ethyl, benzylidene	DNA intercalation, anticancer	Synthetic

Table 2: Physicochemical Properties

Compound Name	Molecular Weight	LogP (Predicted)	Water Solubility
2-[(Cyclohexylmethyl)amino]propane-1,3-diol	~217.3 g/mol	1.5–2.0	Moderate
BisTris	209.2 g/mol	-1.2	High
DCAP	~400.3 g/mol	2.8	Low
2-(4-Hydroxyphenyl)propane-1,3-diol	184.2 g/mol	0.5	High

Biological Activity

2-[(Cyclohexylmethyl)amino]propane-1,3-diol is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in immunosuppression and metabolic modulation. This article reviews the biological activity of this compound, synthesizing data from various studies and highlighting its mechanisms of action, efficacy, and potential therapeutic applications.

• Molecular Formula: C₁₁H₁₉N₃O₂
• Molecular Weight: 213.29 g/mol
• IUPAC Name: 2-[(Cyclohexylmethyl)amino]propane-1,3-diol

The compound exhibits biological activity through several mechanisms:

• Immunosuppressive Activity:
  • Research indicates that derivatives of 2-amino-1,3-propanediol, including 2-[(Cyclohexylmethyl)amino]propane-1,3-diol, have been shown to decrease lymphocyte counts and exhibit immunosuppressive effects in models of organ transplantation . The immunosuppressive activity is linked to the modulation of T-cell responses and the inhibition of lymphocyte proliferation.
• Inhibition of Acetyl-CoA Carboxylase (ACC):
  • The compound has been investigated for its ability to inhibit ACC enzymes, which play a crucial role in fatty acid metabolism. Inhibition of these enzymes can lead to decreased malonyl-CoA levels, promoting fatty acid oxidation and potentially benefiting metabolic disorders .

Immunosuppressive Effects

A series of studies have evaluated the immunosuppressive effects of related compounds. The following table summarizes key findings:

Compound	Model	Effect on Lymphocytes	Reference
2-Amino-2-hydroxymethyl-propane-1,3-diol	Rat skin allograft model	Significant decrease
FTY720 (related compound)	Popliteal lymph node assay	T-cell reduction

Metabolic Effects

The impact on metabolic pathways has also been studied:

Compound	Model	Effect on Malonyl-CoA Levels	Reference
2-[(Cyclohexylmethyl)amino]propane-1,3-diol	Obese Zucker rats	Reduction observed
CP-640186 (ACC inhibitor)	Various rodent models	Lowered hepatic malonyl-CoA

Case Studies

Case Study 1: Immunosuppression in Organ Transplantation
In a controlled study using rat models, 2-[(Cyclohexylmethyl)amino]propane-1,3-diol demonstrated a marked reduction in T-cell activation and proliferation when administered prior to skin grafting. This suggests its potential utility as an immunosuppressant in clinical transplantation settings.

Case Study 2: Metabolic Regulation
In obese Zucker rats, administration of the compound resulted in a significant decrease in hepatic malonyl-CoA levels. This finding supports its role as a modulator of fatty acid metabolism and suggests potential applications in treating obesity-related metabolic disorders.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-[(Cyclohexylmethyl)amino]propane-1,3-diol, and how can reaction conditions be optimized to improve yield?

• The synthesis typically involves multi-step processes, including alkylation of propane-1,3-diol derivatives with cyclohexylmethylamine precursors. Key steps include protecting hydroxyl groups to prevent side reactions and using catalysts like LiOH for amination (as seen in analogous compounds) . Optimization may involve adjusting solvent polarity (e.g., ethanol/water mixtures) and temperature to enhance regioselectivity. Post-synthesis purification via column chromatography or recrystallization ensures high purity .

Q. How can researchers assess the compound’s solubility and stability under varying pH conditions for in vitro studies?

• Solubility can be tested in solvents (e.g., DMSO, water, ethanol) using UV-Vis spectroscopy or gravimetric analysis. Stability assays involve incubating the compound at physiological pH (4.0–7.4) and analyzing degradation via HPLC or LC-MS over 24–72 hours . Structural analogs with cyclohexyl groups show improved lipid solubility, suggesting similar behavior for this compound .

Q. What in vitro assays are suitable for preliminary evaluation of antimicrobial activity?

• Use broth microdilution assays to determine Minimum Inhibitory Concentration (MIC) against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains. Include positive controls (e.g., ampicillin) and assess cell viability via optical density (OD600) or ATP-based luminescence. Structural analogs with amino-diol backbones exhibit MIC values ranging from 16–32 µg/mL .

Advanced Research Questions

Q. How can structural modifications enhance target specificity in enzyme inhibition studies?

• Modify the cyclohexylmethyl group to alter steric bulk or introduce electron-withdrawing groups (e.g., fluorine). Use molecular docking (software like AutoDock) to predict binding affinity to targets like kinases or GPCRs. Comparative studies on analogs (e.g., 2-{[(2,6-Dimethylphenyl)methyl]amino}propane-1,3-diol) show that aromatic substituents improve selectivity for enzymes like tyrosinase .

Q. What methodologies resolve contradictions in reported biological activity data across studies?

• Conduct meta-analyses of published data, focusing on variables like assay conditions (e.g., serum content, incubation time). Validate findings using orthogonal assays: e.g., confirm antimicrobial activity with both MIC assays and time-kill curves. For discrepancies in solubility, use quantitative structure-activity relationship (QSAR) models to correlate substituent effects with physicochemical properties .

Q. How can formulation challenges (e.g., poor oral bioavailability) be addressed in preclinical development?

• Develop salt forms (e.g., hydrochloride) to improve solubility, as seen with FTY720 derivatives . Encapsulate the compound in liposomes or cyclodextrins to enhance stability. Pharmacokinetic studies in rodent models can assess bioavailability via LC-MS/MS analysis of plasma samples .